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Compound Name: mepenzolate

CAS No.: 188302-81-0

Cat. No.: B1169538

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mepenzolate is a synthetic antimuscarinic agent, primarily utilized as its bromide salt for the

management of gastrointestinal disorders. This technical guide provides an in-depth overview

of the chemical structure, physicochemical properties, and pharmacological characteristics of

mepenzolate. Detailed experimental protocols for the determination of its key properties are

provided, alongside a summary of quantitative data in structured tables for ease of reference.

Furthermore, this document includes visualizations of the relevant muscarinic receptor

signaling pathway and a representative experimental workflow for the in-vitro characterization

of muscarinic antagonists, generated using the DOT language.

Chemical Structure and Identification
Mepenzolate is a quaternary ammonium compound characterized by a piperidinium ring

system.[1] Its chemical structure consists of a 3-benziloyloxy-1,1-dimethylpiperidinium cation.

The presence of the quaternary ammonium group confers a permanent positive charge to the
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molecule, which significantly influences its pharmacokinetic properties, particularly its

absorption and distribution.

The IUPAC name for the mepenzolate cation is 3-(2-hydroxy-2,2-diphenylacetoxy)-1,1-

dimethylpiperidinium.[1] It is most commonly available as mepenzolate bromide.

Table 1: Chemical Identifiers for Mepenzolate and Mepenzolate Bromide

Identifier Mepenzolate (Cation) Mepenzolate Bromide

IUPAC Name

3-(2-hydroxy-2,2-

diphenylacetoxy)-1,1-

dimethylpiperidinium[1]

(1,1-dimethylpiperidin-1-ium-3-

yl) 2-hydroxy-2,2-

diphenylacetate bromide[2]

CAS Number 25990-43-6[1][3] 76-90-4[2][4]

PubChem CID 4057[1][5] 6461[2]

Molecular Formula C₂₁H₂₆NO₃⁺[1][5][6] C₂₁H₂₆BrNO₃[2][4]

Molecular Weight 340.44 g/mol [6] 420.34 g/mol [4]

SMILES

C[N+]1(CCCC(C1)OC(=O)C(C

2=CC=CC=C2)

(C3=CC=CC=C3)O)C[5]

C[N+]1(CCCC(C1)OC(=O)C(C

2=CC=CC=C2)

(C3=CC=CC=C3)O)C.[Br-][2]

InChI

InChI=1S/C21H26NO3/c1-

22(2)15-9-14-19(16-22)25-

20(23)21(24,17-10-5-3-6-11-

17)18-12-7-4-8-13-18/h3-8,10-

13,19,24H,9,14-16H2,1-

2H3/q+1[5]

InChI=1S/C21H26NO3.BrH/c1

-22(2)15-9-14-19(16-22)25-

20(23)21(24,17-10-5-3-6-11-

17)18-12-7-4-8-13-18;/h3-

8,10-13,19,24H,9,14-16H2,1-

2H3;1H/q+1;/p-1[2]

Physicochemical Properties
The physicochemical properties of a drug substance are critical for its formulation, delivery, and

biological activity. As a quaternary ammonium salt, mepenzolate bromide is a crystalline solid.

Table 2: Physicochemical Properties of Mepenzolate Bromide
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Property Value Source

Melting Point 228 °C (with decomposition)
(CAS Common Chemistry,

n.d.)

Solubility
Water: Slightly soluble[7], ~1

mg/mL in PBS (pH 7.2)
[7]

Methanol: Freely soluble[7] [7]

Chloroform: Slightly soluble[7] [7]

Ether: Practically insoluble[7] [7]

DMSO: ~30 mg/mL (Cayman Chemical, 2022)

DMF: ~5 mg/mL (Cayman Chemical, 2022)

pKa (predicted) 11.05 (Strongest Acidic) (DrugBank, n.d.)

logP (predicted) -0.75 (DrugBank, n.d.)

Pharmacology
Mechanism of Action
Mepenzolate is a competitive antagonist of acetylcholine at muscarinic receptors.[1][5] By

blocking these receptors, it inhibits the effects of parasympathetic nervous system stimulation.

This action is particularly relevant in the gastrointestinal tract, where it leads to a reduction in

gastric acid secretion and a decrease in intestinal motility.[1][5][7]

Receptor Binding Affinity
Mepenzolate exhibits affinity for various muscarinic receptor subtypes. The reported inhibition

constants (Ki) for human M2 and M3 receptors are 0.68 nM and 2.6 nM, respectively.[8][9] This

indicates a high affinity for these receptor subtypes, which are prominently involved in the

regulation of gastrointestinal function.

Table 3: Pharmacological Properties of Mepenzolate
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Property Value Source

Mechanism of Action
Muscarinic acetylcholine

receptor antagonist
[1][5]

Ki for human M2 receptor 0.68 nM [8][9]

Ki for human M3 receptor 2.6 nM [8][9]

Pharmacokinetics
The quaternary ammonium structure of mepenzolate results in low oral absorption.[7]

Radiotracer studies in humans have shown that only 3% to 22% of an orally administered dose

is excreted in the urine, suggesting limited systemic absorption.[7][10] The majority of the

ingested drug is eliminated unchanged in the feces.[7]

Experimental Protocols
Determination of Melting Point (Capillary Method)
Objective: To determine the melting point range of mepenzolate bromide.

Materials:

Mepenzolate bromide, finely powdered and dried

Capillary tubes (one end sealed)

Melting point apparatus with a calibrated thermometer or digital sensor

Mortar and pestle

Procedure:

Sample Preparation: A small amount of mepenzolate bromide is placed in a mortar and

finely powdered.

Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently on a hard surface to pack the sample into the
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sealed end. The packed sample height should be approximately 2-3 mm.

Apparatus Setup: The filled capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The apparatus is heated at a rapid rate initially to a temperature approximately 10-

15°C below the expected melting point. The heating rate is then reduced to 1-2°C per

minute.

Observation: The temperature at which the substance first begins to melt (the point of first

liquid formation) and the temperature at which the last solid particle disappears are recorded.

This range is the melting point of the substance.

Replicates: The determination is performed in triplicate to ensure accuracy.

Determination of Aqueous Solubility (Shake-Flask
Method)
Objective: To determine the equilibrium solubility of mepenzolate bromide in water.

Materials:

Mepenzolate bromide

Distilled or deionized water

Screw-capped vials or flasks

Shaking incubator or orbital shaker set at a constant temperature (e.g., 25°C or 37°C)

Analytical balance

Centrifuge

High-performance liquid chromatography (HPLC) system or a validated UV-Vis

spectrophotometric method for concentration analysis

Syringe filters (e.g., 0.45 µm)
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Procedure:

Sample Preparation: An excess amount of mepenzolate bromide is added to a series of

vials containing a known volume of water. The excess is to ensure that a saturated solution

is formed.

Equilibration: The vials are sealed and placed in a shaking incubator at a constant

temperature for a predetermined period (e.g., 24, 48, or 72 hours) to reach equilibrium. The

time to reach equilibrium should be established in preliminary experiments.

Phase Separation: After equilibration, the samples are allowed to stand to allow the

undissolved solid to settle. An aliquot of the supernatant is then carefully withdrawn and

filtered through a syringe filter to remove any remaining solid particles. Alternatively, the

samples can be centrifuged at high speed, and the supernatant is collected.

Analysis: The concentration of mepenzolate bromide in the clear, saturated solution is

determined using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

A calibration curve is prepared using standard solutions of known concentrations.

Calculation: The solubility is expressed as mg/mL or mol/L. The experiment is repeated at

least three times to obtain an average value.

Determination of Receptor Binding Affinity (Radioligand
Binding Assay)
Objective: To determine the inhibition constant (Ki) of mepenzolate for a specific muscarinic

receptor subtype (e.g., M3).

Materials:

Cell membranes expressing the human M3 muscarinic receptor

Radioligand (e.g., [³H]-N-methylscopolamine, [³H]-NMS)

Mepenzolate bromide

Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4)
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Non-specific binding control (e.g., a high concentration of atropine)

96-well microplates

Scintillation vials and scintillation cocktail

Liquid scintillation counter

Glass fiber filters

Cell harvester

Procedure:

Assay Setup: In a 96-well plate, set up the following in triplicate:

Total Binding: Cell membranes, radioligand, and assay buffer.

Non-specific Binding: Cell membranes, radioligand, assay buffer, and a high concentration

of a non-labeled antagonist (e.g., atropine).

Competition Binding: Cell membranes, radioligand, assay buffer, and varying

concentrations of mepenzolate.

Incubation: The plate is incubated at a specific temperature (e.g., room temperature or 37°C)

for a sufficient time to reach binding equilibrium.

Termination and Filtration: The binding reaction is terminated by rapid filtration through glass

fiber filters using a cell harvester. The filters are washed quickly with ice-cold assay buffer to

remove unbound radioligand.

Radioactivity Measurement: The filters are placed in scintillation vials with scintillation

cocktail, and the radioactivity is measured using a liquid scintillation counter.

Data Analysis:

Specific binding is calculated by subtracting non-specific binding from total binding.
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The percentage of specific binding is plotted against the logarithm of the mepenzolate
concentration.

The IC₅₀ value (the concentration of mepenzolate that inhibits 50% of the specific binding

of the radioligand) is determined by non-linear regression analysis of the competition

curve.

The Ki value is calculated from the IC₅₀ value using the Cheng-Prusoff equation: Ki = IC₅₀

/ (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation

constant.

Visualizations
Muscarinic Receptor Signaling Pathway
Mepenzolate acts as an antagonist at muscarinic receptors. The M3 receptor, a key target in

the gastrointestinal tract, is coupled to the Gq/11 G-protein. Upon activation by acetylcholine,

this pathway leads to the activation of phospholipase C (PLC), which in turn generates inositol

trisphosphate (IP₃) and diacylglycerol (DAG), ultimately leading to an increase in intracellular

calcium and smooth muscle contraction. Mepenzolate blocks this cascade by preventing the

initial binding of acetylcholine. The M2 receptor, also a target for mepenzolate, is coupled to

the Gi/o G-protein, which inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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